Cas no 2171372-97-5 (5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)
5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2171372-97-5
- EN300-1574914
- 5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid
- 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
-
- Inchi: 1S/C26H32N2O5/c1-3-18(15-24(29)27-17(2)9-8-14-25(30)31)28-26(32)33-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,17-18,23H,3,8-9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17?,18-/m0/s1
- InChI Key: FTOFBBUKCYOOPJ-ZVAWYAOSSA-N
- SMILES: O(C(N[C@@H](CC)CC(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574914-0.05g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid |
2171372-97-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1574914-0.1g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid |
2171372-97-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1574914-0.25g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid |
2171372-97-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1574914-0.5g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid |
2171372-97-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1574914-1.0g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid |
2171372-97-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1574914-2.5g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid |
2171372-97-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1574914-5.0g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid |
2171372-97-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1574914-10.0g |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid |
2171372-97-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1574914-50mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid |
2171372-97-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574914-100mg |
5-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid |
2171372-97-5 | 100mg |
$2963.0 | 2023-09-24 |
5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
Comprehensive Overview of 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2171372-97-5)
The compound 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid (CAS No. 2171372-97-5) is a specialized peptide derivative widely utilized in bioconjugation and drug delivery systems. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in enhancing peptide stability and bioavailability, aligning with current trends in precision medicine and targeted therapeutics.
In recent years, the demand for Fmoc-protected amino acids like 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid has surged, driven by advancements in biopharmaceuticals and nanotechnology. This compound is particularly relevant in the development of antibody-drug conjugates (ADCs), a hot topic in oncology research. Users often inquire about its synthesis protocols, solubility properties, and compatibility with click chemistry, reflecting its interdisciplinary applications.
The Fmoc group in this compound serves as a temporary protecting group for the amine functionality, which can be selectively removed under mild basic conditions. This feature is critical for stepwise peptide assembly, a process frequently discussed in forums related to peptide engineering and biomaterial design. Additionally, the hexanoic acid moiety provides a carboxylate handle for further functionalization, making it a versatile building block in proteomics and diagnostic reagent development.
From an SEO perspective, queries such as "Fmoc-amino acid applications" or "CAS 2171372-97-5 supplier" highlight the commercial and academic interest in this compound. Its relevance to COVID-19 research (e.g., peptide-based vaccine adjuvants) and AI-driven drug discovery further amplifies its visibility in scientific databases. The compound’s chiral purity (3S configuration) is another frequently searched topic, as it ensures stereochemical integrity in asymmetric synthesis.
In summary, 5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid exemplifies the intersection of organic chemistry and biomedical innovation. Its design addresses key challenges in peptide-based therapeutics, such as enzymatic degradation and cellular uptake, while aligning with sustainable green chemistry principles. As the scientific community continues to explore its potential, this compound remains a cornerstone in high-impact research and industrial applications.
2171372-97-5 (5-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)